Cas no 898753-83-8 (Ethyl 4-cyclopentyl-4-oxobutyrate)

• Product Name: Ethyl 4-cyclopentyl-4-oxobutyrate
• CAS No: 898753-83-8
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• MDL: MFCD01320322
• CID: 1072299
• PubChem ID: 10726631
• Update Time: 2025-06-23

Ethyl 4-cyclopentyl-4-oxobutyrate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyclopentyl-4-oxobutyrate
• ethyl 4-cyclopentyl-4-oxobutanoate
• 898753-83-8
• MFCD01320322
• AKOS011349070
• DTXSID10443989
• ETHYL4-CYCLOPENTYL-4-OXOBUTYRATE

• MDL： MFCD01320322
• Inchi： 1S/C11H18O3/c1-2-14-11(13)8-7-10(12)9-5-3-4-6-9/h9H,2-8H2,1H3
• InChI Key： CGGDTMPBLMPVPC-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)OCC)C1CCCC1

Computed Properties

• Exact Mass: 198.12600
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 2.08900

Additional information on Ethyl 4-cyclopentyl-4-oxobutyrate

Ethyl 4-Cyclopentyl-4-Oxobutyrate: A Comprehensive Overview

Ethyl 4-cyclopentyl-4-oxobutyrate, also known by its CAS number 898753-83-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with the molecular formula C₁₂H₁₈O₂, belongs to the class of esters and is characterized by its unique structure, which includes a cyclopentane ring fused to a ketone group and an ethoxy group.

The synthesis of Ethyl 4-cyclopentyl-4-oxobutyrate typically involves multi-step reactions, often starting from cyclopentanone as the precursor. The process may include alkylation, esterification, and purification steps to achieve the desired product with high purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields.

In terms of applications, Ethyl 4-cyclopentyl-4-oxobutyrate has been explored in various research contexts. One notable area is its use as an intermediate in the synthesis of bioactive compounds. For instance, studies have shown that this compound can serve as a precursor for the development of anti-inflammatory agents and antioxidants due to its structural versatility.

Recent research has highlighted the potential of Ethyl 4-cyclopentyl-4-oxobutyrate in organocatalytic reactions, particularly in asymmetric catalysis. Its ability to act as a chiral auxiliary has been demonstrated in several publications, making it a valuable tool in the construction of complex molecular architectures with high enantioselectivity.

The pharmacological properties of this compound are another area of active investigation. Preclinical studies suggest that it may exhibit potential as a modulator of cellular signaling pathways, particularly those involved in neurodegenerative diseases such as Alzheimer's disease. However, further research is required to fully understand its mechanisms of action and therapeutic potential.

In addition to its role in drug discovery, Ethyl 4-cyclopentyl-4-oxobutyrate has also found applications in materials science. Its unique structure makes it a candidate for use in the development of novel polymers and coatings with tailored properties such as improved thermal stability and mechanical strength.

From an environmental perspective, the biodegradation and toxicity profiles of Ethyl 4-cyclopentyl-4-oxobutyrate have been studied to assess its safety for industrial and pharmaceutical applications. Results indicate that it exhibits moderate biodegradability under aerobic conditions, though further studies are needed to evaluate its long-term environmental impact.

In conclusion, Ethyl 4-cyclopentyl-4-oxobutyrate (CAS No.898753-83-8) is a versatile compound with diverse applications across multiple disciplines. Its structural features make it an attractive target for both fundamental research and applied development efforts.